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Compound of Interest

Compound Name: C.I. Acid Yellow 232

Cat. No.: B1180112

C.l. Acid Yellow 232: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

C.l. Acid Yellow 232 (CAS No. 134687-50-6) is a synthetic organic dye belonging to the acid
dye and azo class of compounds. It is recognized as a 1:2 metal complex dye that incorporates
a monosulfonic group.[1] This dye is particularly noted for its vibrant yellow color and finds
primary applications in the dyeing of protein and polyamide fibers such as wool and nylon.[1]
Beyond its use in the textile industry, C.I. Acid Yellow 232 is also utilized in chemical analysis
and for staining in biological studies.[1] Notably, it is also described as a highly fluorescent
coumarin dye, a characteristic that distinguishes it within the acid dye category.[1]

Chemical Structure

While a definitive, publicly available chemical structure for C.I. Acid Yellow 232 is not
consistently reported, based on its synthesis pathway involving the coupling of a diazotized
aromatic amine with a pyrazolone derivative, a probable structure can be deduced. The
synthesis involves 4-amino-1-(4-sulfophenyl)-3-methyl-5-pyrazolone as a key intermediate.
This suggests a chemical structure where a diazotized aromatic amine is coupled to this
pyrazolone derivative.
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Physicochemical Properties

A summary of the available quantitative data for C.I. Acid Yellow 232 is presented in the table

below. It is important to note that some data, such as molecular formula and weight, are not

consistently available from scientific literature and may be absent or listed as "0" on some

commercial platforms.[2]

Property Value

Source(s)

CAS Number

134687-50-6

[2](3]

Molecular Formula

Not definitively available

Molecular Weight Not definitively available
Appearance Yellow powder

UV-Vis Amax ~430 nm [1]
Solubility Information not consistently

available

Spectroscopic Data

Spectroscopy Observed Features
Maximum absorbance (Amax) is reported
UV-Visible around 430 nm, which is utilized for HPLC

detection.[1]

Infrared (FTIR)

Expected characteristic peaks for the sulfonic
acid group (around 1180-1120 cm~?) and the
azo group (around 1450-1500 cm~1).[1]

NMR

1H NMR has been used for synthesis validation,
with aromatic proton signals observed in the &

7.2-8.5 ppm range.[1]

Experimental Protocols

Synthesis of C.I. Acid Yellow 232
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The synthesis of C.l. Acid Yellow 232 follows a typical procedure for azo dyes, which involves
two main stages: diazotization and azo coupling.[1]

1. Diazotization of an Aromatic Amine:

e An aromatic amine, likely containing a sulfonic acid group to ensure water solubility, is
dissolved in an acidic solution (e.g., hydrochloric acid and water).

e The solution is cooled to 0-5 °C in an ice bath.

e A solution of sodium nitrite (NaNO2) in water is added dropwise to the cooled amine solution
while maintaining the low temperature.

e The reaction mixture is stirred for a period to ensure complete formation of the diazonium
salt.

2. Azo Coupling:

e The coupling component, 4-amino-1-(4-sulfophenyl)-3-methyl-5-pyrazolone, is dissolved in
an alkaline solution.[4]

o The previously prepared cold diazonium salt solution is then slowly added to the coupling
component solution.

e The pH of the reaction mixture is carefully controlled, as the coupling reaction is pH-
dependent.

e The reaction mixture is stirred until the coupling is complete, which is often indicated by a
color change and the precipitation of the dye.

e The resulting dye is then isolated by filtration, washed, and dried.

High-Performance Liquid Chromatography (HPLC)
Analysis

HPLC is a standard method for assessing the purity of C.I. Acid Yellow 232.
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 Instrumentation: A standard HPLC system equipped with a UV-Vis or Diode Array Detector
(DAD) is used.

e Column: A C18 reversed-phase column is typically employed.

» Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., ammonium
acetate) and an organic solvent (e.g., acetonitrile or methanol) is common for the analysis of
acid dyes.

» Detection: The detector is set to monitor the absorbance at the Amax of the dye, which is
approximately 430 nm.[1]

e Quantification: The concentration of the dye can be determined by comparing the peak area
of the sample to a calibration curve generated from standards of known concentration.

Experimental and Logical Diagrams

The synthesis of C.lI. Acid Yellow 232 can be visualized as a two-step chemical workflow.
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Click to download full resolution via product page
Caption: Synthesis workflow for C.I. Acid Yellow 232.

The analytical workflow for purity assessment using HPLC can also be diagrammed.
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Caption: HPLC analysis workflow for C.I. Acid Yellow 232.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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